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Compound of Interest

2-[(4-Methylphenyl)thio]propanoic
Compound Name: o
aci

Cat. No. B100289

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-((4-Methylphenyl)sulfanyl)propanoic acid (CAS 17431-98-0), a summary of
available suppliers, and a representative, though not empirically verified, synthesis protocol.
Due to the limited availability of published experimental data for this specific compound, some
information is based on estimations and general chemical principles.

Core Compound Properties

2-((4-Methylphenyl)sulfanyl)propanoic acid, with the CAS number 17431-98-0, is a sulfur-
containing carboxylic acid. Its structure suggests its potential utility as a building block in
organic synthesis, particularly in the development of more complex molecules in
pharmaceutical and materials science research.

Chemical and Physical Data

A summary of the key chemical and physical properties for CAS 17431-98-0 is presented in the
table below. It is important to note that some of these values are estimated and should be
confirmed through experimental analysis.
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Property Value Source
2-((4-

IUPAC Name Methylphenyl)sulfanyl)propano  PubChem[1]
ic acid

CAS Number 17431-98-0 N/A

Molecular Formula C10H1202S PubChem[1]

Molecular Weight 196.27 g/mol PubChem[1]

, CC1=CC=C(C=C1)SC(C)C(=0O

Canonical SMILES 0 PubChem[1]
BGEINDEXXJZTJS-

InChl Key PubChem[1]
UHFFFAOYSA-N

Boiling Point (Estimated) 356.9 £ 17.0 °C at 760 mmHg N/A

Density (Estimated) 1.2+0.1 g/lcm?3 N/A

Flash Point (Estimated) 169.6 + 20.9 °C N/A

Melting Point Not Available N/A

Solubility Not Available N/A

Chemical Structure

The molecular structure of 2-((4-Methylphenyl)sulfanyl)propanoic acid is characterized by a

propanoic acid moiety attached to a sulfur atom, which is in turn bonded to a p-tolyl (4-

methylphenyl) group.

Suppliers

Molecular structure of CAS 17431-98-0.

While not a commonly stocked research chemical, 2-((4-Methylphenyl)sulfanyl)propanoic acid

can be sourced from a number of chemical suppliers, often on a synthesis-on-demand basis.
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Supplier Location Notes

Provides the compound with

Santa Cruz Biotechnology, Inc.  Dallas, TX, USA
CAS No: 17431-98-0.[2]

Lists CAS 17431-98-0 in their

Oakwood Products, Inc. Estill, SC, USA
catalog.
) ) A platform listing multiple
Molbase Shanghai, China ] )
potential suppliers.
) ) A platform connecting chemical
Echemi Hong Kong, China
buyers and sellers.
) ] Offers custom synthesis
Synblock Inc. Richmond Hill, ON, Canada

services.[3]

Experimental Protocols

Specific, peer-reviewed experimental protocols for the synthesis of 2-((4-
Methylphenyl)sulfanyl)propanoic acid are not readily available in the public domain. However, a
plausible synthetic route can be adapted from general methods for the preparation of
arylthiopropanoic acids. The following represents a generalized, illustrative protocol and has
not been optimized for this specific compound.

Representative Synthesis: Thiol-Ene Reaction of 4-
Methylbenzenethiol with 2-Bromopropanoic Acid

This method involves the nucleophilic substitution of a halide from an alpha-halocarboxylic acid
by a thiolate anion.

Materials:
¢ 4-Methylbenzenethiol (p-thiocresol)
e 2-Bromopropanoic acid

e Sodium hydroxide (NaOH)
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Ethanol
Hydrochloric acid (HCI)
Diethyl ether

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

Thiolate Formation: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-methylbenzenethiol (1.0 eq) in ethanol. To this solution, add a solution
of sodium hydroxide (2.1 eq) in water dropwise at room temperature. Stir the mixture for 30
minutes to ensure complete formation of the sodium thiolate salt.

Nucleophilic Substitution: To the same flask, add 2-bromopropanoic acid (1.0 eq) dropwise.

Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and remove the
ethanol under reduced pressure.

Acidification: Add water to the residue and wash with diethyl ether to remove any unreacted
4-methylbenzenethiol. Carefully acidify the aqueous layer to a pH of approximately 2 with
dilute hydrochloric acid. The product should precipitate out of the solution.

Extraction: Extract the acidified aqueous layer with diethyl ether (3 x 50 mL).

Drying and Evaporation: Combine the organic extracts and dry over anhydrous magnesium
sulfate. Filter the drying agent and remove the solvent by rotary evaporation to yield the
crude product.

Purification: The crude 2-((4-methylphenyl)sulfanyl)propanoic acid can be further purified by
recrystallization or column chromatography.
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Starting Materials

2-((4-Methylphenyl)sulfany)
propanoic acid

Click to download full resolution via product page

Generalized workflow for the synthesis of the target compound.

Signaling Pathways and Biological Activity

There is currently no publicly available information to suggest that 2-((4-
Methylphenyl)sulfanyl)propanoic acid has a defined role in any biological signaling pathways or
possesses significant biological activity. Its primary utility is likely as a chemical intermediate.
Researchers investigating this compound for biological applications would need to conduct
initial screening assays to determine any potential bioactivity.

Safety and Handling

A specific Safety Data Sheet (SDS) for CAS 17431-98-0 is not widely available. Based on its
chemical structure as a carboxylic acid and a thioether, general laboratory safety precautions
should be observed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

e Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any potential vapors or dust. Avoid contact with skin and eyes.
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o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents and strong bases.

» Disposal: Dispose of in accordance with local, state, and federal regulations for chemical
waste.

This guide is intended for informational purposes only and should not be used as a substitute
for rigorous experimental validation and safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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